1-(2-Methyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)prop-2-en-1-one

• IUPAC Name: 1-(2-methyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)prop-2-en-1-one
• InChI: InChI=1S/C11H13N3O/c1-3-11(15)14-5-4-10-9(7-14)6-12-8(2)13-10/h3,6H,1,4-5,7H2,2H3
• InChI Key: KUDSRCFIGZHTDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C2CN(CCC2=N1)C(=O)C=C
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol

Description

The compound “1-(2-Methyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)prop-2-en-1-one” belongs to the class of pyrido[2,3-d]pyrimidines. Pyrido[2,3-d]pyrimidines are ortho-fused bicyclic heterocyclic structures formed by the fusion of a pyridine and a pyrimidine ring. They are known for their wide range of biological activities.

Molecular Structure Analysis

The molecular structure of pyrido[2,3-d]pyrimidines consists of a pyridine and a pyrimidine ring fused together. Depending on where the nitrogen atom is located in pyridine, there can be four possible skeletons for the heterocyclic combination of pyrimidine and pyridine rings.

Chemical Reactions Analysis

The chemical reactions involving pyrido[2,3-d]pyrimidines are diverse and depend on the specific substituents present on the molecule. For instance, when heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrido[2,3-d]pyrimidines depend on their specific structure and substituents. For example, 2,5-Dimethyl-4,6-diphenylpyrido[2,3-d]pyrimidin-7(8 H)-one is a pale-yellow solid with a melting point of 225–226°C.

Mechanism of Action

The mechanism of action of pyrido[2,3-d]pyrimidines depends on their specific biological activity. For example, some pyrido[2,3-d]pyrimidin-7-one derivatives have been identified as good inhibitors of PDGFr (platelet-derived growth factor) or FGFr (fibroblast growth factor) tyrosine kinase.

Future Directions

Pyrido[2,3-d]pyrimidines and other N-heterocycles are of great interest due to their biological potential. They are present in relevant drugs and have been studied in the development of new therapies. Future research may focus on exploring their therapeutic potential and developing new synthetic routes.